Cas no 802560-75-4 (Pseudourea,2-(2-amino-1,6-dihydro-1-methyl-5-nitro-6-oxo-4-pyrimidinyl)- (8CI))
802560-75-4 structure
Product Name:Pseudourea,2-(2-amino-1,6-dihydro-1-methyl-5-nitro-6-oxo-4-pyrimidinyl)- (8CI)
CAS No:802560-75-4
MF:C6H8N6O4
MW:228.165519714355
CID:713699
PubChem ID:45098041
Update Time:2025-04-19
Pseudourea,2-(2-amino-1,6-dihydro-1-methyl-5-nitro-6-oxo-4-pyrimidinyl)- (8CI) Chemical and Physical Properties
Names and Identifiers
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- Pseudourea,2-(2-amino-1,6-dihydro-1-methyl-5-nitro-6-oxo-4-pyrimidinyl)- (8CI)
- Pseudourea,2-(2-amino-1,6-dihydro-1-methyl-5-nitro-6-oxo-4-pyrimidinyl)-(8ci)
- pseudourea, 2-(2-amino-1,6-dihydro-1-methyl-5-nitro-6-oxo-4-pyrimidinyl)-
- 802560-75-4
-
- Inchi: 1S/C6H8N6O4/c1-11-4(13)2(12(14)15)3(10-6(11)9)16-5(7)8/h1H3,(H3,7,8)(H2,9,10)
- InChI Key: XBCZNZYRHJHQIG-UHFFFAOYSA-N
- SMILES: O(C(=N)N)C1=C(C(N(C)C(N)=N1)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 228.061
- Monoisotopic Mass: 228.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 164A^2
- XLogP3: -1.6
Pseudourea,2-(2-amino-1,6-dihydro-1-methyl-5-nitro-6-oxo-4-pyrimidinyl)- (8CI) Related Literature
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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